Cas no 1807150-86-2 (2-(Aminomethyl)-3-(difluoromethyl)-4-iodopyridine-6-acetic acid)

• Product Name: 2-(Aminomethyl)-3-(difluoromethyl)-4-iodopyridine-6-acetic acid
• CAS No: 1807150-86-2
• MF: C₉H₉F₂IN₂O₂
• MW: 342.081241369247
• CID: 4894797
• Update Time: 2025-05-23

2-(Aminomethyl)-3-(difluoromethyl)-4-iodopyridine-6-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-3-(difluoromethyl)-4-iodopyridine-6-acetic acid

• Inchi： 1S/C9H9F2IN2O2/c10-9(11)8-5(12)1-4(2-7(15)16)14-6(8)3-13/h1,9H,2-3,13H2,(H,15,16)
• InChI Key： NIKSNEFATMEFST-UHFFFAOYSA-N
• SMILES： IC1C=C(CC(=O)O)N=C(CN)C=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 256
• XLogP3: -1.8
• Topological Polar Surface Area: 76.2

Additional information on 2-(Aminomethyl)-3-(difluoromethyl)-4-iodopyridine-6-acetic acid

Professional Introduction to 2-(Aminomethyl)-3-(difluoromethyl)-4-iodopyridine-6-acetic Acid (CAS No. 1807150-86-2)

2-(Aminomethyl)-3-(difluoromethyl)-4-iodopyridine-6-acetic acid (CAS No. 1807150-86-2) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural features, holds promise for various applications in drug development, particularly in the synthesis of novel bioactive molecules.

The molecular structure of this compound incorporates several key functional groups that contribute to its reactivity and potential biological activity. The presence of an aminomethyl group at the 2-position and a difluoromethyl group at the 3-position introduces specific electronic and steric properties that can influence its interactions with biological targets. Additionally, the iodopyridine core provides a versatile platform for further chemical modifications, enabling the design of structurally diverse derivatives.

In recent years, there has been a growing interest in exploring the therapeutic potential of pyridine derivatives, particularly those featuring halogenated substituents. The difluoromethyl group, in particular, has been extensively studied for its ability to enhance metabolic stability and binding affinity in drug candidates. This feature makes 2-(aminomethyl)-3-(difluoromethyl)-4-iodopyridine-6-acetic acid a valuable building block for the synthesis of small-molecule inhibitors and modulators.

One of the most compelling aspects of this compound is its utility in the development of targeted therapies. The iodopyridine moiety can be readily functionalized through cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, to introduce a wide range of substituents. This flexibility allows researchers to fine-tune the pharmacological properties of their compounds, optimizing them for specific biological pathways.

The aminomethyl group at the 2-position also serves as a reactive handle for further derivatization. It can be used to form amide or urea linkages with carboxylic acid-containing moieties, or to participate in Schiff base formation with aldehyde or ketone groups. These transformations are particularly useful for generating peptidomimetics and other bioactive molecules that mimic the structure and function of natural peptides.

The synthesis of 2-(aminomethyl)-3-(difluoromethyl)-4-iodopyridine-6-acetic acid involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Common synthetic routes include halogenation reactions, nucleophilic substitutions, and protecting group strategies. Advanced techniques such as flow chemistry have also been employed to improve scalability and reproducibility.

In the realm of medicinal chemistry, this compound has been explored as a precursor for several lead compounds with potential therapeutic applications. For instance, derivatives featuring modifications at the 4-Iodopyridine position have shown promise in inhibiting kinases and other enzyme targets relevant to cancer and inflammatory diseases. The combination of an aminomethyl, a difluoromethyl, and an iodine substituent provides a rich scaffold for structure-activity relationship (SAR) studies.

The use of computational methods has further enhanced the understanding of how structural features influence biological activity. Molecular modeling techniques, such as docking studies and quantum mechanical calculations, have been employed to predict binding modes and energetics. These insights have guided synthetic efforts toward optimizing potency and selectivity.

The growing body of literature on pyridine derivatives underscores their importance in modern drug discovery. Researchers continue to uncover new ways to leverage these heterocycles for therapeutic benefit. The versatility of 2-(aminomethyl)-3-(difluoromethyl)-4-Iodopyridine-6-acetic acid makes it a cornerstone in this ongoing effort.

In conclusion, 2-(Aminomethyl)-3-(Difluoromethyl)-4-(Iodopyridine)-6-acetic acid (CAS No. 1807150-86-2) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural attributes, coupled with its synthetic accessibility, make it an indispensable tool for designing novel bioactive molecules. As our understanding of molecular interactions continues to evolve, this compound is poised to play an increasingly important role in the development of next-generation therapeutics.